Cas no 16357-82-7 (6-oxo-1,6-dihydropyrimidine-5-carbaldehyde)

• Product Name: 6-oxo-1,6-dihydropyrimidine-5-carbaldehyde
• CAS No: 16357-82-7
• MF: C₅H₄N₂O₂
• MW: 124.097460746765
• MDL: MFCD16988393
• CID: 121613
• Update Time: 2024-01-24

6-oxo-1,6-dihydropyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde,1,6-dihydro-6-oxo-
• 5-Pyrimidinecarboxaldehyde, 4-hydroxy- (8CI)
• 6-oxo-1H-pyrimidine-5-carbaldehyde
• 6-oxo-1,6-dihydropyrimidine-5-carbaldehyde
• 5-Pyrimidinecarboxaldehyde, 1,6-dihydro-6-oxo-

• MDL： MFCD16988393
• Inchi： 1S/C5H4N2O2/c8-2-4-1-6-3-7-5(4)9/h1-3H,(H,6,7,9)
• InChI Key： NRFQMISRZICFNW-UHFFFAOYSA-N
• SMILES： C1NC(=O)C(C=O)=CN=1

Computed Properties

• Exact Mass: 124.02732
• Monoisotopic Mass: 124.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.5A^2

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• PSA: 63.08
• pka: 7.79±0.40(Predicted)